Cas no 2070014-90-1 (LY 303511 hydrochloride)

• Product Name: LY 303511 hydrochloride
• CAS No: 2070014-90-1
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 4635910
• PubChem ID: 78357796
• Update Time: 2025-10-29

LY 303511 hydrochloride Chemical and Physical Properties

Names and Identifiers

• LY 303511 hydrochloride
• LY303511 hydrochloride
• LY 303511 (hydrochloride)
• VHD01490
• 8-phenyl-2-piperazin-1-ylchromen-4-one;hydrochloride
• 2070014-90-1
• LY303511 HCl
• AKOS032945107
• C73922
• 8-Phenyl-2-(piperazin-1-yl)-4H-chromen-4-one hydrochloride
• NV-128; EM 101 hydrochloride
• HY-15643A
• LY303511hydrochloride
• 8-PHENYL-2-(PIPERAZIN-1-YL)CHROMEN-4-ONE HYDROCHLORIDE
• BS-16453
• CS-3206

• Inchi： 1S/C19H18N2O2.ClH/c22-17-13-18(21-11-9-20-10-12-21)23-19-15(7-4-8-16(17)19)14-5-2-1-3-6-14;/h1-8,13,20H,9-12H2;1H
• InChI Key： QGVSIVYHHKLHPY-UHFFFAOYSA-N
• SMILES： Cl.O1C2C(=CC=CC=2C(C=C1N1CCNCC1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 342.1135055 g/mol
• Monoisotopic Mass: 342.1135055 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• Molecular Weight: 342.8

LY 303511 hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on LY 303511 hydrochloride

Comprehensive Overview of LY 303511 hydrochloride (CAS No. 2070014-90-1): Mechanism, Applications, and Research Insights

LY 303511 hydrochloride (CAS No. 2070014-90-1) is a chemically synthesized small molecule that has garnered significant attention in biomedical research due to its unique pharmacological properties. As a derivative of the well-studied LY 294002 compound, LY 303511 hydrochloride exhibits distinct interactions with cellular signaling pathways, particularly those involving PI3K/Akt/mTOR. Researchers are increasingly exploring its potential in modulating oxidative stress responses and cellular metabolism, aligning with current trends in precision medicine and targeted therapy development.

The molecular structure of LY 303511 hydrochloride features a morpholine core, which contributes to its solubility and bioavailability. Unlike its parent compound, it demonstrates reduced PI3K inhibitory activity while maintaining effects on autophagy regulation and mitochondrial function. This characteristic makes it particularly valuable for studies investigating neurodegenerative diseases and age-related pathologies, topics that dominate recent PubMed and Google Scholar search trends.

In experimental models, LY 303511 hydrochloride has shown promise in modulating reactive oxygen species (ROS) production without significantly affecting baseline cellular viability. This dual functionality addresses a key challenge in antioxidant therapy research – achieving redox modulation without causing cellular toxicity. Such properties correlate with growing public interest in cellular health optimization and longevity science, as evidenced by rising search volumes for terms like "mitochondrial support compounds" and "ROS-balancing molecules."

From a technical perspective, LY 303511 hydrochloride typically appears as a white to off-white crystalline powder with high purity (>98% by HPLC). Its stability profile allows for storage at -20°C under inert atmosphere, meeting the requirements of most in vitro and in vivo study protocols. The compound's hydrochloride salt form enhances its solubility in aqueous buffers, a critical factor for cell culture applications – a frequent search term among laboratory professionals.

Recent publications have explored LY 303511 hydrochloride's potential cross-talk with AMP-activated protein kinase (AMPK) pathways, connecting it to contemporary research on metabolic syndrome and cellular energy sensing. This intersection with popular health topics like "metabolic flexibility" and "cellular rejuvenation" demonstrates the compound's relevance to both academic and public health discussions. Notably, its effects appear tissue-specific, with pronounced activity in neuronal cells and cardiomyocytes based on transcriptomic analyses.

Quality control parameters for LY 303511 hydrochloride (CAS No. 2070014-90-1) emphasize the importance of mass spectrometry verification and NMR characterization, reflecting the rigorous standards demanded by today's reproducibility crisis in life sciences. These quality concerns mirror frequent researcher queries about "compound validation methods" and "batch-to-batch consistency" in scientific forums and search engines.

Ongoing investigations are examining LY 303511 hydrochloride's potential synergies with NAD+ precursors and sirtuin activators, placing it within the expanding landscape of geroprotective compounds. This positions the molecule at the intersection of academic research and commercial anti-aging biotechnology – a sector experiencing exponential growth and public interest, as indicated by analytics tools tracking terms like "longevity molecules" and "cellular maintenance compounds."

From a safety perspective, standard handling procedures for LY 303511 hydrochloride align with general laboratory practices for research compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation – a precaution frequently searched by new laboratory technicians entering the field.

The synthesis route for LY 303511 hydrochloride involves multi-step organic transformations with critical chiral purity considerations, reflecting broader pharmaceutical industry concerns about stereochemical integrity in small molecule development. This technical aspect resonates with chemistry professionals frequently searching for "asymmetric synthesis techniques" and "salt formation optimization."

As research continues, LY 303511 hydrochloride (CAS No. 2070014-90-1) represents a compelling case study in drug repurposing strategies, where derivatives of existing compounds yield novel biological insights. Its evolving research profile addresses multiple trending scientific inquiries, from "cellular stress response modulation" to "signaling pathway crosstalk," making it a molecule of significant contemporary interest across both academic and applied research domains.